![molecular formula C18H16N2O B6256092 [4-(2,3-dihydro-1H-perimidin-2-yl)phenyl]methanol CAS No. 2413869-90-4](/img/no-structure.png)
[4-(2,3-dihydro-1H-perimidin-2-yl)phenyl]methanol
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Description
“[4-(2,3-dihydro-1H-perimidin-2-yl)phenyl]methanol” is a chemical compound with the linear formula C17H14N2O . It is a part of a collection of rare and unique chemicals provided by Sigma-Aldrich . The CAS Number of this compound is 64573-23-5 .
Synthesis Analysis
Perimidines, the core structure of this compound, are versatile scaffolds and a fascinating class of N-heterocycles that have evolved significantly in recent years due to their immense applications in life sciences, medical sciences, and industrial chemistry . Various novel technologies have been developed for the selective synthesis of perimidines and their conjugated derivatives .Molecular Structure Analysis
The molecular weight of “this compound” is 262.314 . The compound is monoclinic with parameters a = 5.9227 (7) Å, b = 16.462 (2) Å, c = 18.150 (2) Å, β = 98.372 (2)° .Chemical Reactions Analysis
Perimidines and peri-naphtho-fused pyrimidine systems serve as an interesting class of saturated N-heterocycles due to the existence of a lone pair of nitrogen atoms that transfer their electron density to the naphthalene ring from the fused heterocyclic ring. This increases the possibility of future reaction chemistry via both electrophilic and nucleophilic reactions .Safety and Hazards
Future Directions
Perimidines have evolved significantly in recent years due to their immense applications in life sciences, medical sciences, and industrial chemistry . Their distinct behavior in various ranges of light makes them more appealing and challenging for future scientists . The applications of perimidine derivatives in drug discovery, polymer chemistry, photo sensors, dye industries, and catalytic activity in organic synthesis are discussed in the literature . This suggests a promising future direction for the study and application of “[4-(2,3-dihydro-1H-perimidin-2-yl)phenyl]methanol” and related compounds.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for [4-(2,3-dihydro-1H-perimidin-2-yl)phenyl]methanol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-bromoacetophenone", "2-amino-3-cyanopyridine", "sodium borohydride", "methanol", "hydrochloric acid", "sodium hydroxide", "acetic acid", "sodium acetate", "palladium on carbon" ], "Reaction": [ "Step 1: 4-bromoacetophenone is reacted with 2-amino-3-cyanopyridine in the presence of sodium borohydride and methanol to form 4-(2,3-dihydro-1H-perimidin-2-yl)phenol.", "Step 2: 4-(2,3-dihydro-1H-perimidin-2-yl)phenol is then reacted with hydrochloric acid to form the hydrochloride salt.", "Step 3: The hydrochloride salt is then treated with sodium hydroxide to form the free base.", "Step 4: The free base is then reacted with acetic acid and sodium acetate in the presence of palladium on carbon to form [4-(2,3-dihydro-1H-perimidin-2-yl)phenyl]methanol." ] } | |
CAS RN |
2413869-90-4 |
Molecular Formula |
C18H16N2O |
Molecular Weight |
276.3 |
Purity |
95 |
Origin of Product |
United States |
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